Cas no 2229657-85-4 (1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole
• CAS No: 2229657-85-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6000433
• PubChem ID: 165881113
• Update Time: 2025-06-19

1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole
• EN300-1778846
• 2229657-85-4

• Inchi： 1S/C6H8N4O2/c1-2-9-6(7-5-8-9)3-4-10(11)12/h3-5H,2H2,1H3/b4-3+
• InChI Key： NHCNTSFJOJNJAS-ONEGZZNKSA-N
• SMILES： [O-][N+](/C=C/C1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 2229657-85-4 and Product Name: 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole

The compound with the CAS number 2229657-85-4 and the product name 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both an ethyl group and a 2-nitroethenyl substituent in its molecular framework suggests a rich chemical reactivity that could be leveraged for the development of novel therapeutic agents.

One of the most compelling aspects of 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole is its potential as a building block for more complex molecules. The triazole core is a well-known pharmacophore in drug discovery, often found in antifungal, antiviral, and anticancer agents. The addition of a 2-nitroethenyl group introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic additions or cyclizations, which are crucial for constructing more intricate molecular architectures.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate biological pathways through redox processes. The nitro group in 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole can be reduced to an amine, which can then be further functionalized to create bioactive molecules. This redox-active nature makes it particularly interesting for developing prodrugs or drugs that require activation within the body to exert their therapeutic effects.

The synthesis of 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole involves multi-step organic transformations that showcase the synthetic versatility of heterocyclic chemistry. The reaction sequence typically begins with the formation of the triazole ring through cyclocondensation reactions between ethyl acetoacetate and hydrazine hydrate. Subsequent functionalization with a 2-nitroethenyl group is achieved through nucleophilic substitution or metal-catalyzed coupling reactions.

In terms of biological activity, preliminary studies on derivatives of 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole have shown promising results in vitro. For instance, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings underscore the potential of this compound as a lead molecule for drug development. The ability to fine-tune its properties by modifying substituents or exploring different analogs makes it an attractive candidate for further investigation.

The structural features of 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole also make it suitable for exploring new chemical space. Computational modeling and virtual screening techniques have been employed to identify potential binding interactions with biological targets such as kinases or transcription factors. These approaches have helped researchers predict the biological activity of various derivatives and prioritize them for experimental validation.

The role of computational chemistry in understanding the reactivity and properties of 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole cannot be overstated. Advanced computational methods such as density functional theory (DFT) have been used to elucidate reaction mechanisms and optimize synthetic routes. These tools provide valuable insights into how different substituents influence electronic distributions and steric interactions within the molecule.

As research in this area continues to evolve, new methodologies for synthesizing and functionalizing 1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole are being developed. Transition-metal-catalyzed reactions have emerged as particularly powerful tools for introducing complexity into molecular frameworks while maintaining high selectivity and yield. These advances are likely to accelerate the discovery process and lead to the identification of novel therapeutic agents based on this scaffold.

The broader implications of studying compounds like 2229657-85-4 extend beyond individual drug development projects. They contribute to our fundamental understanding of how molecular structure influences biological activity and provide valuable data for training machine learning models used in drug discovery. As computational biology becomes increasingly integrated into pharmaceutical research, these insights will become even more valuable.

In conclusion,2229657-85-4 and its corresponding product name,1-ethyl-5-(2-nitroethenyl)-1H-1,2,4-triazole, represent a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Their unique chemical features make them attractive candidates for further exploration in medicinal chemistry. With continued research and innovation,this compound has the potential to play a significant role in addressing unmet medical needs.